Cas no 1261908-77-3 (2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid)

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring an N-ethylaminocarbonyl substituent on the phenyl ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as an intermediate in the synthesis of bioactive molecules. The fluorine atom enhances metabolic stability and binding affinity, while the ethylaminocarbonyl group may contribute to improved solubility and interaction with biological targets. Its well-defined chemical structure facilitates precise modifications for structure-activity relationship studies. The compound is typically characterized by high purity and consistency, making it suitable for rigorous research applications.

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid structure

1261908-77-3 structure

Product Name:2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid

CAS No:1261908-77-3

MF:C₁₆H₁₄FNO₃

MW:287.285667896271

MDL:MFCD18322012

CID:2621991

PubChem ID:53227842

Update Time:2025-05-28

2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3'-(Ethylcarbamoyl)-3-fluoro[1,1'-biphenyl]-2-carboxylic acid
- 3'-(Ethylcarbamoyl)-3-fluoro-[1,1'-biphenyl]-2-carboxylic acid
- 2-[3-(N-ETHYLAMINOCARBONYL)PHENYL]-6-FLUOROBENZOIC ACID
- DTXSID40691375
- MFCD18322012
- 2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%
- 1261908-77-3
- 2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid
- MDL： MFCD18322012
- Inchi： 1S/C16H14FNO3/c1-2-18-15(19)11-6-3-5-10(9-11)12-7-4-8-13(17)14(12)16(20)21/h3-9H,2H2,1H3,(H,18,19)(H,20,21)
- InChI Key： GAACTNRMQZUWMQ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1C(=O)O)C1C=CC=C(C(NCC)=O)C=1

Computed Properties

Exact Mass: 287.09577147Da
Monoisotopic Mass: 287.09577147Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 388
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 66.4Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329287-5 g	2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%; .	1261908-77-3	95%	5g	€1159.00	2023-04-26
abcr	AB329287-5g	2-[3-(N-Ethylaminocarbonyl)phenyl]-6-fluorobenzoic acid, 95%; .	1261908-77-3	95%	5g	€1159.00	2025-04-21